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Compound of Interest |

Compound Name: 2,2-Dichloropropanoyl chloride

CAS No.: 26073-26-7

Cat. No.: B1593599
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Precision in Nomenclature, Synthesis, and Pharmaceutical Applications

Executive Summary

2,2-Dichloropropanoyl chloride (CAS: 26073-26-7) is a specialized acyl chloride intermediate
critical to the synthesis of halogenated agrochemicals and specific pharmaceutical impurities.
[1][2] Unlike its mono-chlorinated analog (2-chloropropanoyl chloride), the geminal dichloro
substitution at the

-position imparts unique steric and electronic properties, significantly altering its reactivity
profile in nucleophilic acyl substitutions.

This guide addresses a common failure point in process chemistry: the ambiguity of
nomenclature. Due to the coexistence of IUPAC, Chemical Abstracts Service (CAS), and
legacy common names, this compound is frequently misidentified in procurement and database
mining. This document provides a definitive synonym mapping, synthetic utility analysis, and
rigorous handling protocols for drug development professionals.

Chemical Identity & Synonym Mapping

In high-throughput screening and regulatory filing, semantic precision is non-negotiable. The
following table consolidates valid identifiers for 2,2-Dichloropropanoyl chloride.

Table 1: Definitive Nomenclature & Identifiers
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Category Primary Identifier Technical Context

) ) The systematic standard for
IUPAC Name 2,2-Dichloropropanoyl chloride )
regulatory documentation.

Unique numerical identifier;
CAS Number 26073-26-7 use this for exact database

matches.

Widely used in legacy literature

Common Name 2,2-Dichloropropionyl chloride ]
and supplier catalogs.
) ) Derived from Dalapon (2,2-
Acid Parent Dalapon chloride ] o )
dichloropropionic acid).
] ] ) Critical designation for impurity
Pharma Ref Prilocaine Impurity 18

profiling in local anesthetics.

Geminal dichloro motif at
Structural Formula
-carbon.

The "Mono vs. Di" Hazard

Critical Warning: Researchers frequently confuse this compound with 2-Chloropropanoyl
chloride (CAS 7623-09-8).

e 2,2-Dichloro (CAS 26073-26-7): Geminal substitution; higher steric bulk; precursor to
Dalapon derivatives.

e 2-Chloro (CAS 7623-09-8): Single substitution; chiral center (if pure); precursor to standard
propionates.

e Impact: Substituting the mono-chloro for the di-chloro variant will result in failed synthesis
(incorrect oxidation state) or regulatory non-compliance (impurity threshold violations).

Synthetic Utility & Reaction Mechanisms

The utility of 2,2-Dichloropropanoyl chloride lies in its function as an electrophilic "warhead."
The acyl chloride moiety is highly susceptible to nucleophilic attack, while the
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-dichloro group exerts a strong inductive effect (
), increasing the electrophilicity of the carbonyl carbon compared to non-halogenated analogs.

Core Reactivity Profile

« Esterification: Reacts with alcohols to form 2,2-dichloropropionates (e.g., Methyl 2,2-
dichloropropionate).

e Amidation: Reacts with amines to form

-dichloroamides. This is the pathway relevant to Prilocaine impurity synthesis, where the
dichloro-analog mimics the active pharmaceutical ingredient (API) structure but alters
metabolic stability.

» Friedel-Crafts Acylation: Acts as an acylating agent for aromatic rings in the presence of
Lewis acids (

Visualization of Synthetic Pathways

The following diagram illustrates the synthesis of the chloride from its parent acid and its
subsequent divergence into key derivatives.

2,2-Dichloropropionic Acid -S02, -HCI Chloride + R-NH2
(Dalapon) (CAS 26073-26-7) (Aminolysis) [

+R-OH 2,2-Dich!o_ropropionates
i (Herbicidal Esters)
[ Chlorination 2,2-Dichloropropanoyl

Alpha,Alpha-Dichloroamides
(Prilocaine Impurities)

Thionyl Chloride

(socl2)
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Figure 1: Synthetic Flow of 2,2-Dichloropropanoyl Chloride.Transformation from Dalapon
acid to reactive chloride, branching into ester and amide synthesis pathways.[3][4][5][6]

Handling & Safety Protocol (SOP)

As a volatile acyl chloride, this compound presents dual hazards: corrosivity (skin/eye damage)
and inhalation toxicity (hydrolysis releases HCI gas).

Engineering Controls

o Atmosphere: Handle strictly under inert gas (Nitrogen or Argon). Moisture in the air triggers
immediate hydrolysis:

e Containment: Use a functional fume hood with a face velocity > 0.5 m/s.

e Quenching: Do NOT pour water directly onto the neat chemical.[7] Quench spills with solid
sodium bicarbonate (

) or pour the chemical slowly into a large volume of ice-water/alkali mixture.

Storage Stability

e Temperature: Store at

to minimize thermal decomposition.

o Container: Teflon-lined caps are mandatory. Corrosive HCI vapors will degrade standard
rubber septa, leading to contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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